2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide

• Molecular Formula: C23H19BrClN5O2S
• Molecular Weight: 544.9 g/mol
• IUPAC Name: 2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C23H19BrClN5O2S/c1-14-11-19(20(32-2)12-18(14)25)27-21(31)13-33-23-29-28-22(15-7-9-26-10-8-15)30(23)17-5-3-16(24)4-6-17/h3-12H,13H2,1-2H3,(H,27,31)
• InChI Key: DXGQNDAWPXZRCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CC=NC=C4

Description

The compound 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide is a triazole-based derivative featuring a 1,2,4-triazole core substituted with a 4-bromophenyl group, a pyridin-4-yl ring, and a sulfanyl-linked acetamide moiety. The acetamide nitrogen is further substituted with a 4-chloro-2-methoxy-5-methylphenyl group.

Biological Activity

The compound 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide is a triazole derivative that has garnered attention for its potential biological activities. This article aims to consolidate available research findings regarding its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{20}BrN_{5}O_{2}S$, with a complex structure that includes a triazole ring and various aromatic substituents. The compound's structural features suggest potential interactions with biological targets, particularly in the realm of pharmacology.

Structural Information

Property	Value
Molecular Formula	C23H20BrN5O2S
SMILES	CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CC=NC=C4
InChI	InChI=1S/C23H20BrN5O2S/c1-15...

Research indicates that compounds containing triazole moieties often exhibit antifungal and antibacterial properties due to their ability to inhibit fungal cytochrome P450 enzymes involved in ergosterol synthesis. The specific mechanism of action for this compound may involve:

• Inhibition of Fungal Growth : By disrupting ergosterol biosynthesis, leading to increased membrane permeability.
• Antimicrobial Activity : Potentially targeting bacterial cell wall synthesis or protein synthesis pathways.

Case Studies

• In Vitro Studies : Preliminary studies on similar triazole compounds have shown inhibition of fungal growth at concentrations as low as 10 µg/mL.
• Animal Models : In vivo studies involving related compounds have indicated reduced infection rates in animal models infected with Candida albicans.

Pharmacological Applications

The potential applications of this compound may extend to:

• Antifungal Treatments : Especially in immunocompromised patients where fungal infections pose significant risks.
• Antibacterial Agents : Development as a broad-spectrum antibiotic could be explored due to its structural similarities to known effective agents.

Comparison with Similar Compounds

Substituent Variations in the Triazole Core

The 1,2,4-triazole scaffold is common among analogs, but substitutions at positions 3, 4, and 5 modulate activity. Key differences include:

Compound Name	R1 (Position 4)	R2 (Position 5)	R3 (Acetamide Substituent)	Molecular Weight (g/mol)	Reference
Target Compound	4-bromophenyl	pyridin-4-yl	4-chloro-2-methoxy-5-methylphenyl	~564.8
Analog 1 ()	4-bromophenyl	pyridin-4-yl	4-sulfamoylphenyl	~585.4
Analog 2 ()	4-bromophenyl	pyridin-3-yl	4-chlorophenyl	~499.2
Analog 3 ()	4-bromophenyl	pyridin-3-yl	4-methoxyphenyl	~511.3
Analog 4 ()	4-chlorophenyl	4-methoxyphenyl	4-bromo-2-methylphenyl	~546.9
Analog 5 ()	4-chlorophenyl	pyridin-2-yl	2,3-dihydro-1,4-benzodioxin-6-yl	~522.9

Key Observations :

• Bromine vs.
• Pyridine Position : The pyridin-4-yl group (R2) in the target compound contrasts with pyridin-3-yl (Analog 2) or pyridin-2-yl (Analog 5). Pyridine orientation affects hydrogen bonding and π-π stacking in target interactions .
• Acetamide Substituents : The 4-chloro-2-methoxy-5-methylphenyl group in the target compound introduces steric bulk and electron-withdrawing effects, whereas sulfamoyl (Analog 1) or methoxy groups (Analog 3) alter solubility and hydrogen-bonding capacity .

Physicochemical Properties

• Solubility : The sulfamoyl group in Analog 1 improves aqueous solubility compared to the target compound’s methoxy-methylphenyl group .
• Thermal Stability : Bromine’s high atomic weight and electronegativity may increase the melting point of the target compound relative to chlorine analogs .

Research Findings and Structural-Activity Relationships (SAR)

• Halogen Effects : Bromine’s larger atomic radius may enhance van der Waals interactions in hydrophobic binding pockets compared to chlorine .
• Synthia Accessibility : The target compound’s synthesis likely follows routes similar to , involving K₂CO₃-mediated coupling of triazole-thiols with bromoacetamides .